Cas no 1314976-90-3 (3-Chloro-2-methylphenyl ethyl sulfide)

• Product Name: 3-Chloro-2-methylphenyl ethyl sulfide
• CAS No: 1314976-90-3
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• MDL: MFCD11617735
• CID: 5188242
• Update Time: 2026-03-05

3-Chloro-2-methylphenyl ethyl sulfide Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-METHYLPHENYL ETHYL SULFIDE
• (3-Chloro-2-methylphenyl)(ethyl)sulfane
• 1-chloro-3-ethylsulfanyl-2-methylbenzene
• 1-Chloro-3-(ethylthio)-2-methylbenzene
• 3-Chloro-2-methylphenyl ethyl sulfide

• MDL： MFCD11617735
• Inchi： 1S/C9H11ClS/c1-3-11-9-6-4-5-8(10)7(9)2/h4-6H,3H2,1-2H3
• InChI Key： UOTSQGNGRQUIFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)SCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3